Cas no 5562-68-5 (2(3H)-Thiophenone,dihydro-, O-(ethylcarbamoyl)oxime (8CI))

• Product Name: 2(3H)-Thiophenone,dihydro-, O-(ethylcarbamoyl)oxime (8CI)
• CAS No: 5562-68-5
• MF: C₁₉H₁₃N₃O₆S₂
• MW: 443.453021764755
• CID: 383709
• PubChem ID: 2250586
• Update Time: 2025-04-19

2(3H)-Thiophenone,dihydro-, O-(ethylcarbamoyl)oxime (8CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiophenone,dihydro-, O-(ethylcarbamoyl)oxime (8CI)
• (5E)-5-[[3-(2,4-dinitrophenoxy)phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-allyl-5-[3-(2,4-dinitrophenoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
• (5E)-5-{[3-(2,4-DINITROPHENOXY)PHENYL]METHYLIDENE}-3-(PROP-2-EN-1-YL)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• DTXSID90367250
• Ambcb5562685
• AKOS000407763
• 5562-68-5

• Inchi： 1S/C19H13N3O6S2/c1-2-8-20-18(23)17(30-19(20)29)10-12-4-3-5-14(9-12)28-16-7-6-13(21(24)25)11-15(16)22(26)27/h2-7,9-11H,1,8H2/b17-10+
• InChI Key： VYGCCIQMFBUYTJ-LICLKQGHSA-N
• SMILES： S1C(N(CC=C)C(/C/1=C\C1C=CC=C(C=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)=S

Computed Properties

• Exact Mass: 443.02469
• Monoisotopic Mass: 443.024577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179
• XLogP3: 4.8

Experimental Properties

• Density: 1.55
• Boiling Point: 574.5°Cat760mmHg
• Flash Point: 301.2°C
• Refractive Index: 1.734
• PSA: 115.82